1,9-dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6,10-dimethyl-N-naphthalen-1-yl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C23H18N4O2/c1-14-7-6-12-27-20(14)25-21-17(23(27)29)13-19(26(21)2)22(28)24-18-11-5-9-15-8-3-4-10-16(15)18/h3-13H,1-2H3,(H,24,28)
• InChI Key: BOPDCYCNZICAPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3C)C(=O)NC4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H18N4O2
• Molecular Weight: 382.4 g/mol
• CAS No.: 900276-88-2

Description

1,9-dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a complex polyheterocyclic compound offered for early-stage research and development. This structurally intricate molecule features a fused pyrido-pyrrolo-pyrimidine tricyclic core, a motif of significant interest in medicinal chemistry due to its potential to interact with diverse biological targets . The scaffold incorporates a 4-oxo-1,4-dihydropyridine group, which is a key pharmacophore in various biologically active compounds . The specific naphthalen-1-yl carboxamide substitution pattern may influence the compound's binding affinity and selectivity, making it a valuable chemical probe for investigating novel therapeutic pathways. While detailed public information on its specific mechanism of action is limited, compounds with similar N-heterocyclic architectures are widely investigated in oncology and virology for their ability to inhibit critical cellular enzymes and processes . As a sophisticated organic building block, this chemical entity holds substantial value for lead generation and structure-activity relationship (SAR) studies in drug discovery campaigns, particularly for researchers focusing on kinase inhibition or other targets responsive to rigid, planar heterocyclic systems.

Biological Activity

1,9-Dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a complex heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article delves into its biological activity, synthesis methods, and potential therapeutic applications based on existing research.

Structural Characteristics

The compound features a unique pyrido-pyrrolo-pyrimidine framework with multiple aromatic systems and nitrogen atoms. This structural complexity enhances its chemical reactivity and potential interactions with various biological targets. The presence of the naphthalene moiety may further contribute to its biological efficacy compared to simpler analogs.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant pathogens. The mechanism of action may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Antiviral Activity

In vitro studies have demonstrated that 1,9-dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide possesses antiviral activity against viruses such as SARS-CoV-2. Molecular docking studies suggest that the compound interacts effectively with the viral main protease (Mpro), inhibiting viral replication while exhibiting low cytotoxicity in host cells .

Anticancer Properties

The compound has shown promising anticancer effects across various cancer cell lines. Specific studies reported cytotoxicity against pancreatic adenocarcinoma cells with an IC50 value of 0.79 µM, indicating strong growth inhibition associated with apoptosis induction . The dual inhibition of thymidylate synthase and dihydrofolate reductase has been highlighted as a significant mechanism contributing to its anticancer activity .

Synthesis Methods

The synthesis of 1,9-dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide typically involves multi-step organic reactions. Common methods include:

• Condensation Reactions : Involving carboxylic acid intermediates with aniline derivatives.
• Cyclization Processes : Facilitating the formation of the heterocyclic structure.
• Functional Group Modifications : To enhance biological activity and solubility.

Comparative Analysis with Similar Compounds

The following table summarizes compounds structurally similar to 1,9-dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide and their respective biological activities:

Compound Name	Structural Features	Biological Activity
N-benzyl-N-isopropyl-1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide	Similar heterocyclic framework	Anticancer properties
Pyrrolo[2,3-d]pyrimidine derivatives	Contains pyrimidine rings	Antimicrobial activity
Pyrazolo-pyrimidine derivatives	Different nitrogen configurations	Potential anticancer agents

The unique arrangement of fused heterocycles in 1,9-dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide enhances its biological activity compared to other derivatives lacking such complexity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key structural analogs differ in substituents at the carboxamide (N-aryl) and N-1 positions. Below is a comparative analysis:

Structural Modifications and Molecular Properties

Compound Name	N-1 Substituent	Carboxamide Substituent	Molecular Formula	Molecular Weight	logP	Reference
Target Compound	Methyl	Naphthalen-1-yl	C24H20N4O2	396.45	N/A*
N-(2-Ethylphenyl)-1,9-dimethyl-...	Methyl	2-Ethylphenyl	C21H20N4O2	360.42	N/A
N,N-Diethyl-1,9-dimethyl-...	Methyl	Diethyl	C17H20N4O2	312.37	1.64
N-(2,3-Dimethylphenyl)-1,9-dimethyl-...	Methyl	2,3-Dimethylphenyl	C21H20N4O2	360.41	3.56
N-(3,5-Dimethylphenyl)-1,9-dimethyl-...	Methyl	3,5-Dimethylphenyl	C21H20N4O2	360.41	N/A
1-Benzyl-7-methyl-N-(naphthalen-1-yl)-...	Benzyl	Naphthalen-1-yl	C28H22N4O2	446.50	N/A

Notes:

• logP Trends : Substituents heavily influence lipophilicity. For example, N,N-diethyl substitution (logP = 1.64) reduces hydrophobicity compared to N-(2,3-dimethylphenyl) (logP = 3.56) . The target compound’s logP is likely >3 due to the naphthyl group.

Physicochemical and Pharmacological Insights

• Solubility : The N,N-diethyl analog (logSw = -1.90) exhibits better aqueous solubility than the N-(2,3-dimethylphenyl) derivative (logSw = -3.75) . The target compound’s naphthyl group likely reduces solubility, necessitating formulation optimization.
• For example, 1-benzyl-7-methyl-N-(naphthalen-1-yl)-... demonstrated moderate activity in preliminary in vitro screens .